Cas no 52328-79-7 (Benzene, 1-(1,1,2,3,3,3-hexafluoropropoxy)-4-nitro-)
52328-79-7 structure
Product Name:Benzene, 1-(1,1,2,3,3,3-hexafluoropropoxy)-4-nitro-
CAS No:52328-79-7
MF:C9H5F6NO3
MW:289.131323575974
MDL:MFCD03002297
CID:359899
PubChem ID:71365686
Update Time:2025-04-19
Benzene, 1-(1,1,2,3,3,3-hexafluoropropoxy)-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1,1,2,3,3,3-hexafluoropropoxy)-4-nitro-
- 1-(1,1,2,3,3,3-hexafluoropropoxy)-4-nitrobenzene
- MFCD03002297
- 4-(1,1,2,3,3,3-Hexafluoropropoxy)nitrobenzene, 90%
- 52328-79-7
- DTXSID20789082
- 4-(1,1,2,3,3,3-Hexafluoropropoxy)nitrobenzene
- SCHEMBL1360933
- 4-(1,1,2,3,3,3-hexafluoropropoxy)-nitrobenzene
-
- MDL: MFCD03002297
- Inchi: 1S/C9H5F6NO3/c10-7(8(11,12)13)9(14,15)19-6-3-1-5(2-4-6)16(17)18/h1-4,7H
- InChI Key: DKCNPCFJMKMXAB-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)C(OC1C=CC(=CC=1)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 289.01735
- Monoisotopic Mass: 289.01736199g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
Benzene, 1-(1,1,2,3,3,3-hexafluoropropoxy)-4-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB274808-1 g |
4-(1,1,2,3,3,3-Hexafluoropropoxy)nitrobenzene, 90%; . |
52328-79-7 | 90% | 1g |
€490.00 | 2023-04-26 | |
| abcr | AB274808-5 g |
4-(1,1,2,3,3,3-Hexafluoropropoxy)nitrobenzene, 90%; . |
52328-79-7 | 90% | 5g |
€1090.00 | 2023-04-26 | |
| abcr | AB274808-1g |
4-(1,1,2,3,3,3-Hexafluoropropoxy)nitrobenzene, 90%; . |
52328-79-7 | 90% | 1g |
€490.00 | 2025-04-18 | |
| abcr | AB274808-5g |
4-(1,1,2,3,3,3-Hexafluoropropoxy)nitrobenzene, 90%; . |
52328-79-7 | 90% | 5g |
€1090.00 | 2025-04-18 |
Benzene, 1-(1,1,2,3,3,3-hexafluoropropoxy)-4-nitro- Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
52328-79-7 (Benzene, 1-(1,1,2,3,3,3-hexafluoropropoxy)-4-nitro-) Related Products
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